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Compound Name: Antibacterial agent 143

Cat. No.: B15563221

Get Quote

For researchers, scientists, and drug development professionals, securing specific chemical

compounds is a critical first step in the experimental process. This guide provides an in-depth

overview of how to approach the procurement of a specific compound, in this case,

"Antibacterial agent 143."

Identifying "Antibacterial Agent 143"
Initial searches for "Antibacterial agent 143" reveal a compound with this designation

available from some chemical suppliers. It is described as an antibacterial agent with Minimum

Inhibitory Concentrations (MICs) of 25, 25, 50, and 50 μg/mL against B. subtilis ATCC6633, S.

aureus ATCC6538, P. aeruginosa ATCC13525, and E. coli ATCC35218, respectively[1].

However, it's important to note that "Antibacterial agent 143" is not a universally recognized

chemical name. It is crucial to obtain a more specific identifier, such as a CAS (Chemical

Abstracts Service) number, IUPAC name, or at least a chemical structure, to ensure the

procurement of the correct and consistent material for research. Without this, batch-to-batch

variability and the inability to accurately replicate or compare studies become significant risks.

For instance, other compounds with "143" in their name exist, such as Ko 143, which is a

potent and selective BCRP inhibitor and not an antibacterial agent. This highlights the potential
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for confusion when relying on non-standardized nomenclature.

General Workflow for Procuring Research
Compounds
When a specific or novel compound is needed for research, a systematic approach is

recommended. The following workflow outlines the key steps from initial identification to final

procurement.
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Phase 1: Identification & Verification

Phase 2: Supplier Sourcing

Phase 3: Procurement & Validation

Identify Compound

Obtain Specific Identifier (CAS, IUPAC, SMILES)

Crucial Step

Literature & Database Search (PubChem, SciFinder)

Verify Structure & Properties

Search for Suppliers

Request Quotes & Technical Data

Compare Suppliers

Select Supplier & Purchase

In-house Quality Control

Upon Receipt

Proceed with Research
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Workflow for Sourcing Research Compounds
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Locating and Evaluating Suppliers
Once a specific chemical identifier is confirmed, the search for suppliers can begin. Several

types of vendors specialize in providing chemicals for research purposes:

Large Chemical Suppliers: Companies like Sigma-Aldrich, Spectrum Chemical, and Tocris

Bioscience offer extensive catalogs of chemical compounds, including a wide range of

antibiotics and research chemicals[2][3]. These suppliers often provide detailed product

information, including purity, grade, and relevant citations.

Specialty Chemical Suppliers: Companies such as MedchemExpress and Selleck Chemicals

focus on providing novel and bioactive compounds for life science research[1][4]. They are

often a good source for more niche or recently discovered molecules.

Custom Synthesis Services: If a compound is not commercially available, contract research

organizations (CROs) can be commissioned to synthesize it. This is a more expensive and

time-consuming option but may be necessary for novel or proprietary molecules.

When evaluating potential suppliers, it is essential to compare them based on several key

factors. The following table provides a template for organizing this information.

Supplier
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atalog
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de
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Technical
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Provided

Example
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Experimental Protocols: A General Framework
While the exact experimental protocol will depend on the research question, a common starting

point for evaluating a new antibacterial agent is to determine its Minimum Inhibitory
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Concentration (MIC). This assay establishes the lowest concentration of the agent that

prevents visible growth of a microorganism.

General Protocol for Broth Microdilution MIC Assay

Preparation of Bacterial Inoculum:

From a fresh agar plate, select 3-5 colonies of the test bacterium.

Inoculate a tube of sterile Mueller-Hinton Broth (MHB) or other appropriate broth.

Incubate at the optimal temperature (e.g., 37°C) until the culture reaches the mid-

logarithmic phase of growth, corresponding to a 0.5 McFarland turbidity standard.

Dilute the bacterial suspension to achieve a final concentration of approximately 5 x 10^5

colony-forming units (CFU)/mL in the wells of the microtiter plate.

Preparation of Antibacterial Agent Dilutions:

Prepare a stock solution of "Antibacterial agent 143" in a suitable solvent (e.g., DMSO,

water).

Perform serial two-fold dilutions of the stock solution in a 96-well microtiter plate using

MHB. The final volume in each well should be 50 µL (or 100 µL depending on the desired

final volume).

Inoculation and Incubation:

Add 50 µL of the prepared bacterial inoculum to each well containing the diluted

antibacterial agent.

Include a positive control (bacteria in broth without the agent) and a negative control (broth

only).

Incubate the plate at the optimal temperature for 16-20 hours.

Determination of MIC:
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After incubation, visually inspect the plate for bacterial growth (turbidity).

The MIC is the lowest concentration of the antibacterial agent at which there is no visible

growth.

Bacterial Culture Prepare Inoculum (0.5 McFarland)

Inoculate Plate

Antibacterial Agent Stock Serial Dilutions in Plate

Incubate (16-20h) Read MIC
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MIC Assay Workflow

Conclusion
The procurement of "Antibacterial agent 143" or any novel research compound requires a

diligent and systematic approach. Researchers must prioritize obtaining a specific chemical

identifier to ensure the accuracy and reproducibility of their work. By following a structured

workflow for identification, supplier sourcing, and experimental validation, scientists can

confidently integrate new compounds into their research endeavors.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [Sourcing "Antibacterial Agent 143" for Research: A
Technical Guide]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15563221/docs#sourcing-antibacterial-agent-143-for-
research-a-technical-guide]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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